Cas no 1019484-76-4 (3-(methylsulfanyl)-N-(pentan-3-yl)aniline)

• Product Name: 3-(methylsulfanyl)-N-(pentan-3-yl)aniline
• CAS No: 1019484-76-4
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5229869
• PubChem ID: 28437091
• Update Time: 2026-03-07

3-(methylsulfanyl)-N-(pentan-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-ethylpropyl)-3-(methylthio)-
• 3-(Methylthio)-N-(pentan-3-yl)aniline
• 3-(methylsulfanyl)-N-(pentan-3-yl)aniline

• Inchi： 1S/C12H19NS/c1-4-10(5-2)13-11-7-6-8-12(9-11)14-3/h6-10,13H,4-5H2,1-3H3
• InChI Key： ZIAZKGGAKFJUDE-UHFFFAOYSA-N
• SMILES： C1(NC(CC)CC)=CC=CC(SC)=C1

Additional information on 3-(methylsulfanyl)-N-(pentan-3-yl)aniline

3-(Methylsulfanyl)-N-(pentan-3-yl)aniline (CAS No. 1019484-76-4): A Comprehensive Overview

3-(Methylsulfanyl)-N-(pentan-3-yl)aniline (commonly referred to as CAS No. 1019484-76-4) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with a methylsulfanyl group and a pentan-3-yl substituent. Recent advancements in synthetic methodologies and computational chemistry have shed new light on its properties, applications, and potential for further development.

The molecular structure of 3-(methylsulfanyl)-N-(pentan-3-yl)aniline plays a pivotal role in determining its chemical reactivity and physical properties. The aniline core serves as a versatile platform for various functional groups, while the methylsulfanyl group introduces sulfur-based interactions that can influence the compound's electronic properties. The pentan-3-yl substituent adds a degree of steric bulk, which can modulate the compound's solubility and stability. These structural features make it a valuable component in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of CAS No. 1019484-76-4 in drug discovery efforts. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. For instance, investigations into its ability to act as a template for constructing heterocyclic frameworks have shown promise in developing novel therapeutic agents. Additionally, computational modeling has revealed that the compound exhibits favorable pharmacokinetic profiles, making it a compelling candidate for further preclinical studies.

In the realm of materials science, 3-(methylsulfanyl)-N-(pentan-3-yl)aniline has been utilized as a building block for constructing advanced polymers and hybrid materials. Its ability to participate in various coupling reactions has enabled the creation of materials with tailored mechanical and electronic properties. Recent breakthroughs in click chemistry have further expanded its utility in this domain, enabling the rapid assembly of complex structures with high precision.

The synthesis of CAS No. 1019484-76-4 has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Novel catalytic systems and solvent-free reaction conditions have been developed to facilitate its large-scale production. These advancements underscore the compound's importance not only as a chemical entity but also as a sustainable resource for industrial applications.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have provided unprecedented insights into the compound's structural integrity and dynamic behavior. These studies have confirmed the stability of 3-(methylsulfanyl)-N-(pentan-3-yl)aniline under various experimental conditions, reinforcing its suitability for diverse applications.

In conclusion, CAS No. 1019484-76-4, or 3-(methylsulfanyl)-N-(pentan-3-yl)aniline, stands at the forefront of contemporary chemical research due to its versatile structure and promising applications across multiple disciplines. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to both academic and industrial advancements.